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Cat. No.: B13598578

Get Quote

Technical Guide: 2-Chloro-5-(propane-2-
sulfonyl)pyridine
Executive Summary & Chemical Identity

2-Chloro-5-(propane-2-sulfonyl)pyridine (also known as 2-Chloro-5-isopropylsulfonylpyridine) is

a high-value intermediate in drug discovery, particularly for metabolic and central nervous
system (CNS) targets.[1] It belongs to the class of 2-halopyridine sulfones, which are prized for
their unique reactivity profile: the electron-withdrawing sulfonyl group at the C5 position
activates the C2-chlorine towards nucleophilic aromatic substitution (SNAr), allowing for the
rapid construction of complex molecular scaffolds.[1]

Chemical Specifications
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Property Specification

IUPAC Name 2-Chloro-5-(propane-2-sulfonyl)pyridine
Common Name 2-Chloro-5-isopropylsulfonylpyridine
Molecular Formula C8H10CINO2S

Molecular Weight 219.69 g/mol

Structure Type Heterocyclic Aryl Sulfone

Core Scaffold Pyridine

Key Substituents Chlorine (C2), Isopropylsulfonyl (C5)
Predicted LogP ~1.8-2.2

Hydrogen Bond Acceptors 3(N,0O,0)

Synthesis & Production Methodologies

The synthesis of 2-Chloro-5-(propane-2-sulfonyl)pyridine is typically achieved through two
primary routes. The choice of route depends on the availability of starting materials and the
scale of production.

Route A: Sulfinate Alkylation (Preferred Industrial Route)

This method utilizes the commercially available 2-Chloropyridine-5-sulfonyl chloride (CAS
6684-39-5).[1] It offers high yields and avoids the use of odorous thiols.

Mechanism

e Reduction: The sulfonyl chloride is reduced to the sulfinate anion using sodium sulfite (

) in a buffered aqueous solution.

» Alkylation: The sulfinate anion acts as a nucleophile, attacking an isopropyl halide (e.g., 2-
iodopropane) to form the sulfone.

Protocol
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e Reduction: Dissolve 2-Chloropyridine-5-sulfonyl chloride (1.0 eq) in water/dioxane (1:1).[1]
Add Sodium Sulfite (

, 2.5 eq) and Sodium Bicarbonate (
, 2.5 eq). Stir at 50°C for 2 hours.

» Workup: Evaporate the solvent to dryness or extract the sulfinate salt.

o Alkylation: Suspend the crude sodium sulfinate salt in DMF. Add 2-lodopropane (1.5 eq) and
heat to 80°C for 4-6 hours.

 Purification: Quench with water, extract with ethyl acetate, and purify via silica gel
chromatography (Hexanes/EtOAC).

Route B: Thiol Oxidation (Traditional Route)

This route starts from 2-Chloro-5-aminopyridine, converting the amine to a thiol via
diazotization, followed by alkylation and oxidation.[1]

Protocol Steps

o Diazotization: React 2-Chloro-5-aminopyridine with

/HCl at 0°C.

e Thiol Formation: React the diazonium salt with Potassium Ethyl Xanthate, followed by
hydrolysis to yield 2-Chloro-5-mercaptopyridine.[1]

o S-Alkylation: React the thiol with 2-Bromopropane and

in Acetone to form the sulfide.[1]

» Oxidation: Oxidize the sulfide to the sulfone using m-CPBA (2.2 eq) in DCM or Oxone in
agueous methanol.
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Figure 1: Dual synthetic pathways for 2-Chloro-5-(propane-2-sulfonyl)pyridine. Route A (top) is
preferred for scalability.[1]

Reactivity & Applications in Drug Discovery

The primary value of 2-Chloro-5-(propane-2-sulfonyl)pyridine lies in its reactivity as an
electrophile.[1] The sulfonyl group at C5 is strongly electron-withdrawing, which significantly
lowers the electron density at the C2 position. This makes the chlorine atom highly susceptible
to Nucleophilic Aromatic Substitution (SNAr).

Mechanism: SNAr Displacement

Researchers utilize this molecule to introduce the 5-(propane-2-sulfonyl)pyridine motif into
larger drug scaffolds.[1]

» Nucleophiles: Primary/secondary amines, alkoxides, thiolates.

» Conditions: Typically requires a base (e.g.,

or DIPEA) in a polar aprotic solvent (DMSO, DMF, NMP) at elevated temperatures (60-
100°C).

Target Classes

This structural motif is frequently observed in:

o GPR119 Agonists: Used for the treatment of Type 2 Diabetes. The sulfone group mimics the
metabolic stability and polarity required for receptor binding.

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b13598578/docs?utm_src=pdf-body-img#2-chloro-5-propane-2-sulfonyl-pyridine-chemical-structure
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-nitropyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-nitropyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-nitropyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13598578?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

» Kinase Inhibitors: The pyridine ring serves as a hinge-binder, while the sulfonyl group
extends into the solvent-exposed region or a hydrophobic pocket.[1]

» Glucokinase Activators: Sulfonyl-pyridines are common pharmacophores for activating

glucokinase in the liver.[1]
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Figure 2: Mechanism of SNAr displacement at the C2 position, facilitated by the C5-sulfonyl
group.[1]

Safety & Handling

As a chloropyridine derivative, standard safety protocols must be observed.

e Hazards: Likely to be an irritant to eyes, skin, and respiratory system. The sulfonyl chloride
precursor (if used) is corrosive.

» Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen). Moisture
sensitive (if in chloride form).

» Disposal: Halogenated organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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